Atazanavir R,S,S,S-diastereomer
Atazanavir R,S,S,S-diastereomer
An impurity of Atazanavir
Brand Name:
Vulcanchem
CAS No.:
1332981-14-2
VCID:
VC0194264
InChI:
InChI=1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31+,32-/m0/s1
SMILES:
CC(C)(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)NC(=O)OC
Molecular Formula:
C38H52N6O7
Molecular Weight:
704.87
Atazanavir R,S,S,S-diastereomer
CAS No.: 1332981-14-2
Impurities
VCID: VC0194264
Molecular Formula: C38H52N6O7
Molecular Weight: 704.87
Purity: > 95%
| CAS No. | 1332981-14-2 |
|---|---|
| Product Name | Atazanavir R,S,S,S-diastereomer |
| Molecular Formula | C38H52N6O7 |
| Molecular Weight | 704.87 |
| IUPAC Name | methyl N-[(2R)-1-[2-[(2S,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31+,32-/m0/s1 |
| SMILES | CC(C)(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)NC(=O)OC |
| Appearance | Solid powder |
| Description | An impurity of Atazanavir |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (3R,8S,9S,12S)-Atazanavir |
| PubChem Compound | 9962872 |
| Last Modified | Dec 19 2021 |
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